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Compound of Interest

Compound Name: Perfluoroundecanoic acid

Cat. No.: B052710 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on selecting the appropriate Solid Phase Extraction (SPE)

cartridges for the optimal enrichment of Perfluoroundecanoic acid (PFUnA), a long-chain per-

and polyfluoroalkyl substance (PFAS).

Frequently Asked Questions (FAQs)
Q1: What is the most recommended type of SPE cartridge for PFUnA enrichment?

A1: For the enrichment of PFUnA and other PFAS, Weak Anion Exchange (WAX) SPE

cartridges are the most recommended.[1][2][3] WAX cartridges utilize a mixed-mode retention

mechanism, combining weak anion exchange and reversed-phase properties.[2][4][5] This dual

functionality allows for the effective retention of a wide range of PFAS, including acidic

compounds like PFUnA.[2][3]

Q2: Why is a mixed-mode sorbent important for PFUnA analysis?

A2: A mixed-mode sorbent, typically combining a polymeric reversed-phase backbone with

weak anion exchange functional groups, is crucial for retaining PFAS of varying chain lengths

and functional groups.[4] For PFUnA, the anion exchange mechanism retains the negatively

charged carboxylate group, while the reversed-phase mechanism retains the long fluorinated

alkyl chain. This ensures high recovery and robust extraction from various sample matrices.[2]

[4]
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Q3: Are there specific SPE cartridges that are compliant with regulatory methods for PFAS

analysis?

A3: Yes, several commercially available WAX SPE cartridges are compliant with regulatory

methods such as EPA Method 533, EPA draft Method 1633, and ISO 21675.[1] Examples

include Agilent Bond Elut PFAS WAX, Waters Oasis WAX, and Phenomenex Strata-X-AW.[1][2]

[3] These cartridges are specifically designed and tested for PFAS analysis to ensure low

background contamination and high analyte recoveries.[1]

Q4: When should I consider using an SPE cartridge containing graphitized carbon black

(GCB)?

A4: SPE cartridges containing graphitized carbon black (GCB) are recommended for the

analysis of complex matrices such as non-potable water, solids, biosolids, and tissues.[6][7]

GCB is effective at removing matrix interferences that can suppress the signal of the target

analytes during LC-MS/MS analysis.[7] Some products, like Restek Resprep PFAS dual-bed

cartridges and Waters Oasis WAX/GCB, offer a layered or combined approach with WAX

sorbent for a streamlined workflow.[6]

Troubleshooting Guide
This guide addresses common issues encountered during the solid-phase extraction of

PFUnA.
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Problem Potential Cause
Recommended

Solution
Citation

Low Recovery of

PFUnA

Inappropriate Sorbent

Choice: The selected

SPE cartridge may not

have the optimal

retention mechanism

for PFUnA.

Ensure you are using

a Weak Anion

Exchange (WAX) SPE

cartridge, which

provides both

reversed-phase and

anion-exchange

retention.

[8][9]

Improper Cartridge

Conditioning: The

sorbent bed was not

properly wetted before

sample loading.

Re-condition the

cartridge according to

the manufacturer's

protocol, typically

involving methanol

followed by water.

Ensure the sorbent

bed does not dry out

before loading the

sample.

[8][10]

Sample pH Not

Optimized: The pH of

the sample may not

be suitable for optimal

retention of PFUnA on

the WAX sorbent.

Adjust the sample pH

to be at least 2 pH

units below the pKa of

the WAX sorbent's

functional group to

ensure PFUnA is in its

anionic form for strong

retention.

[8]

Wash Solvent Too

Strong: The wash

solvent is eluting

PFUnA along with the

interferences.

Use a weaker wash

solvent. For WAX

cartridges, a wash

with a high

percentage of organic

solvent without a

basic modifier can

[8][11]
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effectively remove

interferences while

retaining PFAS.

Elution Solvent Too

Weak: The elution

solvent is not strong

enough to desorb

PFUnA from the

sorbent.

Use a more basic

elution solvent. A

common elution

solvent for WAX

cartridges is methanol

with a small

percentage of

ammonium hydroxide

(e.g., 2-5%).

[8][11]

Poor Reproducibility

Inconsistent Flow

Rate: Variable flow

rates during sample

loading, washing, or

elution can lead to

inconsistent results.

Maintain a consistent

and controlled flow

rate throughout the

SPE process. A flow

rate of approximately

1-2 mL/min is often

recommended.

[8][12]

Cartridge

Overloading: The

amount of sample or

analyte exceeds the

capacity of the SPE

cartridge.

Reduce the sample

volume or use a

cartridge with a higher

sorbent mass.

[8][10]

Cartridge Bed Drying

Out: The sorbent bed

dried out at any point

before the elution

step.

Ensure the sorbent

bed remains wetted

throughout the

conditioning, loading,

and washing steps.

[8]

High Background

Contamination

Contaminated SPE

Cartridges or

Reagents: The SPE

materials or solvents

may contain

Use SPE cartridges

and reagents that are

specifically tested and

certified for low PFAS

background. Pre-
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background levels of

PFAS.

washing the SPE

cartridge with the

elution solvent before

conditioning can help

remove potential

contaminants.[11]

Contamination from

Laboratory

Environment: PFAS

can be present in

various laboratory

materials and

equipment.

Use polypropylene or

high-density

polyethylene labware.

Avoid using PTFE-

containing materials in

the sample flow path.

[13]

Slow Flow Rate or

Clogging

Particulate Matter in

the Sample: The

sample contains

suspended solids that

are clogging the

cartridge frits.

Centrifuge or filter the

sample before loading

it onto the SPE

cartridge. Some

cartridges are

available with a pre-

filter or filter aid to

prevent clogging.

[6][11]

High Sample

Viscosity: The sample

is too viscous to pass

through the sorbent

bed easily.

Dilute the sample with

a solvent that is

compatible with the

SPE method.

[11]

Quantitative Data Summary
The following table summarizes the performance of various Weak Anion Exchange (WAX) SPE

cartridges for the analysis of PFAS, as reported in application notes and studies. Note that

specific recovery data for PFUnA is often part of a larger list of PFAS compounds.
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SPE Cartridge
Method

Compliance

Reported

Average

Recovery (for a

list of PFAS)

Key Features Citation

Agilent Bond Elut

PFAS WAX

EPA 533, EPA

draft 1633, ISO

21675

98.1% for 25

target

compounds in

EPA 533

Polymeric weak

anion exchange

sorbent with a

pKa > 8.

Specifically

designed for

PFAS extraction.

[1][4]

Waters Oasis

WAX
- -

Mixed-mode,

water-wettable

polymer. Widely

used for PFAS

extraction from

various matrices.

[2]

Phenomenex

Strata™ X-AW
EPA 533 -

Polymeric weak

anion exchange

sorbent allowing

for 100% organic

wash conditions.

[3]

Restek Resprep

PFAS
EPA 1633 -

Dual-bed

cartridge with

WAX and

graphitized

carbon black

(GCB) for

streamlined

sample

preparation of

complex

matrices.

[6]
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Note: The absence of a specific recovery value does not imply inferior performance but rather

that the available literature did not provide a specific average recovery for a defined list of

PFAS including PFUnA.

Experimental Protocol: PFUnA Enrichment using a
WAX SPE Cartridge
This protocol provides a general methodology for the enrichment of PFUnA from a water

sample using a Weak Anion Exchange (WAX) SPE cartridge. It is essential to consult the

specific instructions provided by the cartridge manufacturer.

1. Materials:

WAX SPE Cartridge (e.g., 500 mg / 6 mL)

Methanol (LC-MS grade)

Reagent Water (PFAS-free)

Ammonium Hydroxide (concentrated)

Sample Collection Bottles (polypropylene)

Vacuum Manifold

2. Sample Preparation:

For a 250 mL water sample, add a suitable surrogate or internal standard.

Acidify the sample to a pH of approximately 3.0-4.0 with a suitable acid (e.g., acetic acid).

3. SPE Cartridge Conditioning:

Place the WAX SPE cartridge on the vacuum manifold.

Wash the cartridge with 10 mL of methanol.

Equilibrate the cartridge with 10 mL of reagent water. Do not allow the cartridge to go dry.
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4. Sample Loading:

Load the prepared 250 mL water sample onto the conditioned cartridge at a flow rate of

approximately 5-10 mL/min.

5. Cartridge Washing (Interference Removal):

After the entire sample has passed through, wash the cartridge with 10 mL of a wash

solution (e.g., a solution of water and a small percentage of methanol) to remove hydrophilic

interferences.

Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

6. Elution:

Place a clean collection tube under the cartridge.

Elute the retained PFUnA and other PFAS from the cartridge with two aliquots of 4 mL of a

basic methanol solution (e.g., 98:2 methanol:ammonium hydroxide).

Allow the solvent to soak the sorbent bed for about one minute before applying vacuum for

the first aliquot.

7. Extract Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature of

approximately 40-50°C.

Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g., 96:4

methanol:water) for LC-MS/MS analysis.
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Caption: A generalized workflow for the enrichment of PFUnA from a water sample using a

WAX SPE cartridge.

SPE Cartridge Choice
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WAX + Graphitized Carbon Black (GCB)
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Click to download full resolution via product page

Caption: Logical relationship for selecting an SPE cartridge based on the sample matrix for

PFUnA analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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